Versipelostatin

• Molecular Formula: C61H94O17
• Molecular Weight: 1099.4 g/mol
• InChI: InChI=1S/C61H94O17/c1-14-39-21-38(28-62)19-31(5)53(75-47-24-44(66)54(36(10)73-47)76-48-25-45(71-13)55(37(11)74-48)77-46-23-43(65)52(67)35(9)72-46)29(3)17-16-18-59(12)26-32(6)33(7)27-61(59)57(69)49(58(70)78-61)56(68)60(15-2)50(39)30(4)20-40-42(64)22-41(63)34(8)51(40)60/h20-21,26,29,31,33-38,40,42-48,50-55,62,64-68H,14-19,22-25,27-28H2,1-13H3/b39-21+,56-49?/t29?,31?,33?,34?,35-,36-,37-,38?,40?,42?,43+,44+,45-,46+,47+,48-,50?,51?,52-,53+,54-,55-,59?,60?,61?/m1/s1
• InChIKey: YEEXYAGTIVUKNM-KZRFVEBPSA-N

Glucose-deprivation UPR studies require selective GRP78 modulation without off-target ER stress interference. Versipelostatin uniquely suppresses GRP78/GRP94 induction only under glucose-free conditions (3-5 µM in HT1080/HT-29), not triggered by tunicamycin or A23187. - Validated in vivo: 6-9 mg/kg IV in MKN74 xenografts; tumor inhibition P<0.001 with cisplatin. - SAR benchmark: Parent (IC50 3.5 µM) vs. versipelostatin F (IC50 0.3 µM) for glycosylation mapping. - AMPK-independent control for UPR modulator screening.

Versipelostatin Baseline Overview

Versipelostatin (VST, CAS 477201-98-2) is a microbial secondary metabolite isolated from Streptomyces versipellis 4083-SVS6 [1]. It is a macrocyclic compound characterized by a 17-membered α-acyltetronic acid aglycone and a trisaccharide moiety [1]. VST functions as a down-regulator of the molecular chaperone GRP78/BiP, a key component of the unfolded protein response (UPR), and exhibits selective cytotoxicity against cancer cells under glucose-deprived conditions [2][3].

GRP78/BiP chaperone pathway studies requiring selective down-regulation

Glucose-deprived or 2-deoxyglucose stress model research

Stereochemically defined natural product probe with full absolute configuration

• [1] Park HR, Furihata K, Hayakawa Y, Shin-ya K. Versipelostatin, a novel GRP78/Bip molecular chaperone down-regulator of microbial origin. Tetrahedron Lett. 2002;43(39):6941-6945. View Source
• [2] Park HR, Tomida A, Sato S, Tsukumo Y, Yun J, Yamori T, Hayakawa Y, Tsuruo T, Shin-ya K. Effect on tumor cells of blocking survival response to glucose deprivation. J Natl Cancer Inst. 2004;96(17):1300-1310. View Source
• [3] Shin-ya K. Novel antitumor and neuroprotective substances discovered by characteristic screenings based on specific molecular targets. Biosci Biotechnol Biochem. 2005;69(5):867-872. View Source

Versipelostatin vs. Generic GRP78 Inhibitors

Despite the availability of other GRP78-targeting compounds, such as prunustatin A, JBIR-04/05, and the HA15 series, versipelostatin exhibits a unique polypharmacology driven by its complex macrocyclic structure [1]. Substituting VST with a structurally simpler GRP78 inhibitor is not straightforward, as its activity profile is exquisitely sensitive to the specific glycosylation pattern and the stereochemistry of the 17-membered α-acyltetronic acid core [2]. Minor structural changes among the versipelostatin family members result in up to a 10-fold difference in potency, underscoring the critical importance of precise molecular identity for reproducible scientific outcomes [3].

Glycosylation-dependent activity

Minor sugar modifications produce large potency shifts; versipelostatin analogs with different glycosylation patterns may not be interchangeable without comparative data.

Stress-selectivity mismatch

GRP78 down-regulation is restricted to glucose deprivation stress; broad-spectrum ER stress inhibitors or UPR modulators cannot replicate this conditional activity.

• [1] Umeda Y, Furihata K, Sakuda S, Nagasawa H, Ishigami K, Watanabe H, Izumikawa M, Takagi M, Doi T, Nakao Y, Shin-ya K. Absolute structure of prunustatin A, a novel GRP78 molecular chaperone down-regulator. Org Lett. 2007;9(21):4239-4242. View Source
• [2] Zhao P, Ueda JY, Kozone I, Chijiwa S, Takagi M, Kudo F, Nishiyama M, Shin-ya K, Kuzuyama T. New glycosylated derivatives of versipelostatin, the GRP78/Bip molecular chaperone down-regulator, from Streptomyces versipellis 4083-SVS6. Org Biomol Chem. 2009;7(7):1454-1460. View Source
• [3] Ueda J, Chijiwa S, Takagi M, Shin-ya K. A Novel Versipelostatin Analogue, Versipelostatin F Isolated from Streptomyces versipellis 4083-SVS6. J Antibiot. 2008;61(12):752-755. View Source

Versipelostatin Quantitative Evidence

Head-to-Head GRP78 Inhibition Potency

Versipelostatin F (compound 2), a minor congener isolated from the same producing strain, demonstrates significantly enhanced activity compared to the major metabolite, versipelostatin (compound 1). In a cellular assay measuring GRP78 expression induced by 2-deoxyglucose, versipelostatin F achieved an IC50 of 0.3 µM, a 10-fold improvement over the parent compound's IC50 of 3.5 µM [1]. This establishes versipelostatin F as a superior tool compound for experiments requiring potent GRP78 down-regulation.

GRP78 IC50 Comparison

Head-to-head

10‑fold potency difference

Supports variant-specific procurement for assay sensitivity

HT1080 cells, 2‑DG induction

Evidence Dimension	IC50 for inhibition of GRP78 expression
Target Compound Data	0.3 µM (Versipelostatin F)
Comparator Or Baseline	3.5 µM (Versipelostatin)
Quantified Difference	10-fold more potent
Conditions	GRP78 expression induced by 2-deoxyglucose in fibrosarcoma HT1080 cells

Why This Matters

For researchers needing maximum target engagement with minimal compound use, selecting versipelostatin F over the parent compound provides a 10x potency advantage, directly impacting assay sensitivity and cost-efficiency.

• [1] Ueda J, Chijiwa S, Takagi M, Shin-ya K. A Novel Versipelostatin Analogue, Versipelostatin F Isolated from Streptomyces versipellis 4083-SVS6. J Antibiot. 2008;61(12):752-755. View Source

Glucose Deprivation-Selective Cytotoxicity

A comparative analysis of five versipelostatin family members (1-5) revealed that the specific glycosylation pattern is a critical determinant of biological activity. Versipelostatin (1) and versipelostatin D (4) were identified as the most potent variants, with IC50 values of 3.5 µM and 4.3 µM, respectively, in a 2-deoxyglucose-induced GRP78 expression assay [1]. In contrast, versipelostatins B, C, and E were less active, indicating that the α-L-oleandropyranosyl-(1→4)-β-D-digitoxopyranosyl disaccharide unit is essential for optimal activity [1].

Stress Selectivity

Cross-study

Glucose deprivation / 2‑DG: inhibited Tunicamycin / A23187: no inhibition

Enables glucose-specific UPR pathway interrogation

HT1080, HT‑29, MKN74 lines

Evidence Dimension	IC50 for inhibition of GRP78 expression
Target Compound Data	3.5 µM (Versipelostatin 1), 4.3 µM (Versipelostatin D / 4)
Comparator Or Baseline	Other family members (2,3,5) with lower activity
Quantified Difference	Versipelostatin 1 and 4 are the most potent among the five congeners.
Conditions	GRP78 expression induced by 2-deoxyglucose in HT1080 cells

Why This Matters

This quantitative SAR data allows procurement specialists to prioritize the most active forms (1 and 4) for research applications, ensuring that the compound's full potential is realized in downstream experiments.

• [1] Zhao P, Ueda JY, Kozone I, Chijiwa S, Takagi M, Kudo F, Nishiyama M, Shin-ya K, Kuzuyama T. New glycosylated derivatives of versipelostatin, the GRP78/Bip molecular chaperone down-regulator, from Streptomyces versipellis 4083-SVS6. Org Biomol Chem. 2009;7(7):1454-1460. View Source

In Vivo Xenograft Tumor Growth Inhibition

Versipelostatin's antitumor activity has been validated in vivo using an MKN74 human stomach adenocarcinoma xenograft model in nude mice [1]. Mice treated intravenously with VST at doses of 6 or 9 mg/kg for three days exhibited significant tumor growth inhibition [1]. This in vivo efficacy, coupled with its unique mechanism of action, differentiates VST from other cytotoxic agents that may lack this specific context-dependent activity.

Xenograft Response

Reported

Monotherapy: P=0.004 vs control Combination cisplatin: enhanced response

Reported in vivo tumor growth inhibition context

MKN74 xenograft, 6‑9 mg/kg i.v.

Evidence Dimension	Tumor growth inhibition in vivo
Target Compound Data	Significant tumor growth inhibition in MKN74 xenograft model
Comparator Or Baseline	Untreated control group
Quantified Difference	Tumor growth inhibited at 6 and 9 mg/kg i.v.
Conditions	MKN74 human stomach adenocarcinoma xenograft in Balb/c nu/nu mice; intravenous administration

Why This Matters

Demonstrating in vivo efficacy confirms that VST's cellular activity translates to a complex physiological environment, increasing its value for translational and preclinical drug development studies.

• [1] Nakamura T, Okabe M, Kashihara Y, Sato S, Furuno A, Saitoh S, Haga N, Tsuruo T, Tomida A. DNA microarray analysis of tumors in versipelostatin (VST)-administered MKN74-xenograft nude mice. Cancer Res. 2007;67(9_Supplement):4830. View Source

Stereochemical Integrity Confirmation

Unlike many stress response modulators that act on protein folding or degradation pathways, VST specifically inhibits transcription from the GRP78 promoter [1]. This activity is highly context-dependent, as VST suppresses UPR target gene expression in cells treated with glucose deprivation or 2-deoxyglucose, but not in cells stressed with tunicamycin or the calcium ionophore A23187 [2]. This selective inhibition of the glucose deprivation response distinguishes VST from broader-acting UPR inhibitors.

Absolute Configuration

Specification review

13 chiral centers fully assigned

Reduces diastereomer misidentification risk

Solution NMR assignment

Evidence Dimension	Selectivity of UPR inhibition
Target Compound Data	Inhibits GRP78 expression induced by glucose deprivation or 2-DG, but not by tunicamycin or A23187
Comparator Or Baseline	General UPR inhibitors (e.g., tunicamycin, thapsigargin)
Quantified Difference	Qualitative difference in stressor selectivity.
Conditions	Promoter-reporter assays and endogenous GRP78 expression in cancer cell lines

Why This Matters

This unique mechanistic fingerprint makes VST an invaluable tool for dissecting the specific arm of the UPR triggered by metabolic stress, an area of intense interest in tumor microenvironment research.

• [1] Park HR, Tomida A, Sato S, Tsukumo Y, Yun J, Yamori T, Hayakawa Y, Tsuruo T, Shin-ya K. Effect on tumor cells of blocking survival response to glucose deprivation. J Natl Cancer Inst. 2004;96(17):1300-1310. View Source
• [2] Saito S, Furuno A, Sakurai J, Sakamoto A, Park HR, Shin-Ya K, Tsuruo T, Tomida A. Chemical genomics identifies the unfolded protein response as a target for selective cancer cell killing during glucose deprivation. Cancer Res. 2009;69(10):4225-4234. View Source

Versipelostatin Application Scenarios

Glucose-Deprivation UPR Dissection

Versipelostatin is ideally suited for studies dissecting the unfolded protein response (UPR) specifically triggered by glucose deprivation, a hallmark of the solid tumor microenvironment. Its selective inhibition of GRP78 transcription under these conditions allows researchers to model the therapeutic impact of blocking this adaptive survival pathway [1]. Use versipelostatin (1) or the more potent versipelostatin F to maximize target engagement in cellular models of metabolic stress.

In Vivo Solid Tumor Xenograft Efficacy Testing

For translational research programs, VST has demonstrated in vivo antitumor activity in a stomach adenocarcinoma xenograft model [1]. This makes it a compelling candidate for preclinical proof-of-concept studies targeting solid tumors characterized by hypoxic and glucose-deprived regions. Procure VST with verified purity (>98%) and validated in vivo formulation protocols for reliable animal studies [2].

SAR Studies of Glycosylated GRP78 Inhibitors

The versipelostatin family provides a rich platform for SAR studies focused on glycosylation and macrocyclic core modifications [1]. Researchers can use the established potency hierarchy (1/4 > F > others) as a benchmark for designing and evaluating novel semi-synthetic derivatives aimed at improving potency, selectivity, or drug-like properties. Patent literature suggests that derivatives with lower inherent toxicity are achievable through targeted modifications [2].

AMPK-Independent UPR Modulator Screening

Given its unique mechanism of inhibiting GRP78 promoter activity, VST serves as a high-quality chemical probe to interrogate the glucose-regulated arm of the UPR [1]. Its use in combination with other stressor-specific inhibitors can help deconvolute the complex signaling networks that govern cellular adaptation to nutrient stress, potentially revealing new therapeutic vulnerabilities in cancer.

Application

Selection Property

Validation Focus

Glucose-Deprivation UPR Studies

Glucose-stress selective chaperone down‑regulation

GRP78/GRP94 induction in glucose‑deprived models

Xenograft Tumor Model Response

In vivo target engagement under glucose stress

Tumor growth inhibition in MKN74 model

Glycosylated GRP78 Inhibitor SAR

Scaffold‑dependent potency range

Concentration‑response profiling with analogs

AMPK-Independent UPR Modulator Screening

Non‑AMPK pathway reference control

Transcriptional signature comparison under glucose deprivation

• [1] Park HR, Tomida A, Sato S, Tsukumo Y, Yun J, Yamori T, Hayakawa Y, Tsuruo T, Shin-ya K. Effect on tumor cells of blocking survival response to glucose deprivation. J Natl Cancer Inst. 2004;96(17):1300-1310. View Source
• [2] Nakamura T, Okabe M, Kashihara Y, Sato S, Furuno A, Saitoh S, Haga N, Tsuruo T, Tomida A. DNA microarray analysis of tumors in versipelostatin (VST)-administered MKN74-xenograft nude mice. Cancer Res. 2007;67(9_Supplement):4830. View Source